Cas no 64277-85-6 (Benzoic acid, 3-(1-methylethyl)-, methyl ester)

• Product Name: Benzoic acid, 3-(1-methylethyl)-, methyl ester
• CAS No: 64277-85-6
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 424306
• PubChem ID: 12274248
• Update Time: 2025-04-19

Benzoic acid, 3-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1-methylethyl)-, methyl ester
• methyl 3-propan-2-ylbenzoate
• DTXSID10483587
• 64277-85-6
• SCHEMBL84441
• Methyl 3-isopropylbenzoate

• Inchi： 1S/C11H14O2/c1-8(2)9-5-4-6-10(7-9)11(12)13-3/h4-8H,1-3H3
• InChI Key： FDXFTILZIXUGKL-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=CC(=C1)C(C)C)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters